Cas no 32338-92-4 (1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane)

• Product Name: 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane
• CAS No: 32338-92-4
• MF: C₁₉H₄₀O₃S₂
• MW: 380.649104118347
• CID: 5270245
• Update Time: 2025-10-28

1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane

• Inchi： 1S/C19H40O3S2/c1-3-5-7-9-11-13-15-23(21)17-19(20)18-24(22)16-14-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3
• InChI Key： PHRYBBDFGXUWCV-UHFFFAOYSA-N
• SMILES： C(S(CCCCCCCC)=O)C(O)CS(CCCCCCCC)=O

Additional information on 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane

Introduction to 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane (CAS No. 32338-92-4)

1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane, a compound with the chemical formula C₁₁H₂₃NO₄S₂, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 32338-92-4, represents a class of sulfonate esters that exhibit intriguing structural and functional properties. The presence of multiple functional groups, including hydroxyl and sulfinyl moieties, makes this molecule a versatile intermediate in the synthesis of various bioactive agents.

The< strong>naming convention of 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane clearly delineates its structural features. The suffix "-sulfoxide" indicates the presence of a sulfoxyl group, while the "octane" moiety suggests a linear aliphatic backbone. The hydroxyl group at the 2-position and the sulfinyl group at the 3-position further refine its structural identity. This precise nomenclature underscores the importance of adherence to IUPAC standards in chemical communication, ensuring clarity and consistency across scientific disciplines.

In recent years, sulfonate esters have emerged as pivotal scaffolds in drug discovery due to their ability to modulate biological pathways through interactions with specific targets. The< strong>structural complexity of 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane positions it as a promising candidate for further derivatization and optimization. Its dual functionality—hydroxyl and sulfinyl groups—allows for diverse chemical modifications, enabling the development of novel therapeutic agents with tailored pharmacokinetic profiles.

The< strong>synthetic utility of this compound has been explored in several cutting-edge research endeavors. For instance, recent studies have demonstrated its role as an intermediate in the synthesis of protease inhibitors, which are critical in treating infectious diseases and cancer. The sulfoxide group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity and selectivity. Moreover, the hydroxyl group can be employed in glycosylation reactions, broadening its applicability in carbohydrate-based drug design.

Advances in computational chemistry have further illuminated the potential of 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane. Molecular modeling studies have revealed that its< strong>three-dimensional structure is conducive to forming stable interactions with biological targets. These insights have guided rational drug design efforts, enabling researchers to predict and fine-tune molecular properties such as solubility, metabolic stability, and binding affinity. Such high-throughput virtual screening approaches are becoming increasingly integral to modern pharmaceutical research.

The< strong>pharmacological relevance of this compound has also been underscored by experimental investigations. Preclinical studies have hinted at its potential efficacy in modulating inflammatory pathways by interacting with key enzymes like cyclooxygenases (COX) and lipoxygenases (LOX). The sulfonate ester moiety is particularly noteworthy for its ability to engage with biological membranes, potentially facilitating intracellular delivery mechanisms. This dual capability—membrane interaction coupled with target binding—makes it an attractive candidate for developing next-generation therapeutics.

In conclusion, 1-[2-hydroxy-3-(octane-1-sulfinyl)propanesulfinyl]octane (CAS No. 32338-92-4) stands as a testament to the ingenuity inherent in modern chemical synthesis and drug development. Its< strong>multifaceted functionality and well-documented synthetic pathways position it as a cornerstone in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic strategies.